![molecular formula C8H9N3O B052202 (1-methyl-1H-benzo[d][1,2,3]triazol-5-yl)methanol CAS No. 120321-72-4](/img/structure/B52202.png)
(1-methyl-1H-benzo[d][1,2,3]triazol-5-yl)methanol
Overview
Description
The molecule “(1-methyl-1H-benzo[d][1,2,3]triazol-5-yl)methanol” contains a total of 22 bonds. There are 13 non-H bonds, 10 multiple bonds, 1 rotatable bond, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 hydroxyl group, 1 primary alcohol, and 1 Triazole .
Molecular Structure Analysis
The molecular structure of “(1-methyl-1H-benzo[d][1,2,3]triazol-5-yl)methanol” consists of 9 Hydrogen atoms, 8 Carbon atoms, 3 Nitrogen atoms, and 1 Oxygen atom, making a total of 21 atoms . The molecule contains a total of 22 bonds, including 10 multiple bonds and 10 aromatic bonds .Scientific Research Applications
Drug Discovery and Pharmaceutical Applications
1,2,3-Triazoles, the core structure in the compound, are known for their stability and presence in many medicinal compounds. They mimic the amide bond and have been used in the development of drugs like Rufinamide (anticonvulsant), Cefatrizine (antibiotic), Carboxyamidotriazole (anticancer), and Tazobactam (β-lactum antibiotic) . The compound’s role in drug discovery is significant due to its potential biological activities and its ability to form stable structures conducive to medicinal properties.
Organic Synthesis
The compound serves as a versatile intermediate in organic synthesis. Its stability under both acidic and basic conditions makes it an ideal candidate for various synthetic pathways. It can be used to synthesize complex molecules, particularly in the context of click chemistry, which is a popular approach for creating 1,2,3-triazoles .
Supramolecular Chemistry
The compound’s strong dipole moment and hydrogen bonding ability allow it to play a role in supramolecular chemistry. It can be used to create molecular assemblies or frameworks, which are essential in the development of advanced materials and nanotechnology .
Bioconjugation and Chemical Biology
Bioconjugation involves attaching a biomolecule to another molecule, which can be a drug, a dye, or a polymer. The compound can facilitate this process due to its reactivity and stability, making it useful in chemical biology for labeling or targeting specific biological structures or processes .
Neurodegenerative Disease Research
Specific derivatives of 1,2,3-triazole have been studied for their interaction with acetylcholinesterase, an enzyme target for Alzheimer’s disease therapy. The compound’s potential to inhibit this enzyme could lead to new therapeutic options for neurodegenerative diseases .
Mechanism of Action
Target of Action
Benzotriazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial , antitumor , and potential glycosidase inhibition .
Mode of Action
It’s known that the nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . This interaction can lead to changes in the enzyme’s activity, potentially inhibiting its function.
Biochemical Pathways
It has been used as a reactant for the synthesis of hydroxy-skipped bis-homo-inositols, which are potential glycosidase inhibitors . Glycosidases are enzymes that play a crucial role in various biological processes, including the degradation, rearrangement, and synthesis of carbohydrates.
Pharmacokinetics
Its physical and chemical properties such as melting point (150-152 °c), boiling point (3402±250 °C), and density (141±01 g/cm3) have been reported . These properties can influence the compound’s bioavailability and pharmacokinetics.
Result of Action
Benzotriazole derivatives have shown promising activity in antimicrobial and antitumor studies .
Action Environment
It’s known that the compound should be stored under inert gas (nitrogen or argon) at 2-8°c , suggesting that it may be sensitive to oxygen and temperature.
properties
IUPAC Name |
(1-methylbenzotriazol-5-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-11-8-3-2-6(5-12)4-7(8)9-10-11/h2-4,12H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVLCKOBNGNRDPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)CO)N=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20380179 |
Source
|
| Record name | (1-Methyl-1H-benzotriazol-5-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20380179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-methyl-1H-benzo[d][1,2,3]triazol-5-yl)methanol | |
CAS RN |
120321-72-4 |
Source
|
| Record name | 1-Methyl-1H-benzotriazole-5-methanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=120321-72-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (1-Methyl-1H-benzotriazol-5-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20380179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1-methyl-1H-1,2,3-benzotriazol-5-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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